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Get Quote

Isoconazole Nitrate: Key Identifiers

Property Description

IUPAC Name Information not available in search results

CAS Registry
Number

24168-96-5 [1] [2]

Molecular Formula C18H15Cl4N3O4 (as the nitrate salt) [1] [2]

Molecular Weight 479.14 g/mol [1] [2]

Chemical
Structure

An imidazole derivative connected to a core containing multiple chlorine atoms

and a nitrate group. [3]

How to Locate the Spectral Data

Since the explicit spectral values are not in the current results, here are practical steps you can take to acquire

the full 1H NMR data:

Consult Specialized NMR Databases: The most efficient approach is to use commercial spectral

databases. The mention of a spectrum on a chemical supplier's site suggests it is available in such
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collections [1].

Review Experimental Sections in Related Studies: The methodology from a recent study on
Isoconazole Nitrate inclusion complexes confirms that 1H-NMR is a standard technique for its

characterization [4]. Examining the experimental sections of similar, detailed pharmaceutical or
analytical chemistry papers may provide full spectral parameters.

Analyze the Structure for Prediction: As a foundational practice, you can analyze the molecular
structure to predict the NMR profile. The following diagram outlines the logical workflow for this

theoretical analysis, which is a standard approach for researchers when empirical data is not
immediately at hand.

Start: Molecular Structure of
Isoconazole Nitrate

Identify Hydrogen Environments

Aromatic H (~ 6.5-8.5 ppm)
- 2,4-dichlorophenyl group

- imidazole ring

Aliphatic H (~ 3.0-5.5 ppm)
- O-CH2- group
- N-CH2- group
- CH-OH group

Account for Substituent Effects
- Deshielding by Cl atoms

- Deshielding by O and N atoms

Predict Chemical Shifts
and Splitting Patterns

Output: Predicted
1H NMR Profile

Click to download full resolution via product page
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Workflow for predicting the 1H NMR spectrum of Isoconazole Nitrate through structural analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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